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Compound of Interest

2-(1,3-Dioxolan-2-yl)-1-(m-
Compound Name:
tolyl)ethanone

Cat. No.: B1400179

Technical Data: 2-(1,3-Dioxolan-2-yl)-1-(m-
tolyl)ethanone

ID: 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone Synonyms: 3'-Methyl-2-(1,3-dioxolan-2-
yl)acetophenone

This document provides the calculated molecular weight and constituent elemental data for the
chemical compound 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone. The information is based on
its chemical formula and the standard atomic weights of its elements. A related isomer, 2-(1,3-
Dioxolan-2-yl)-1-(o-tolyl)ethanone, has a confirmed molecular weight of 206.24 g/mol .[1]

Molecular Structure and Formula

The chemical structure of 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone consists of three primary
components:

e An m-tolyl group: A benzene ring substituted with a methyl group.
e An ethanone linker: A two-carbon chain containing a ketone functional group.
e A 1,3-dioxolane ring: A five-membered heterocyclic ring containing two oxygen atoms.

Based on this structure, the chemical formula is determined to be C12H140s3.
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Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is based on the chemical formula and the standard atomic weights of Carbon (C),
Hydrogen (H), and Oxygen (O).

Atomic Weight ( Total Weight (
Element (Symbol) Count

g/mol ) g/mol )
Carbon (C) 12 12.011 144,132
Hydrogen (H) 14 1.008 14.112
Oxygen (O) 3 15.999 47.997
Total - - 206.241 g/mol

The calculated molecular weight for 2-(1,3-Dioxolan-2-yl)-1-(m-tolyl)ethanone is 206.24
g/mol .

Note on Technical Requirements: The request for experimental protocols and signaling
pathway diagrams is not applicable to the determination of a theoretical molecular weight. Such
elements are typically associated with biological or process-oriented research topics, whereas
molecular weight is a fundamental physicochemical property derived from a compound's
atomic composition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1400179#2-1-3-dioxolan-2-yl-1-m-tolyl-ethanone-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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